
Diisopropanolamine: A Comprehensive
Technical Guide to its Physical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diisopropanolamine

Cat. No.: B056660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical properties of

diisopropanolamine (DIPA), with a specific focus on its melting and boiling points. This

document is intended to be a valuable resource for researchers, scientists, and professionals in

drug development who utilize or are investigating the applications of this versatile chemical

compound.

Diisopropanolamine (CAS No. 110-97-4) is a secondary amino alcohol that finds use in a

wide array of industrial and commercial applications, including as an emulsifier, stabilizer, and

chemical intermediate.[1] A thorough understanding of its physical properties is paramount for

its safe handling, effective use in formulations, and for the design and optimization of chemical

processes.

Core Physical Properties of Diisopropanolamine
Diisopropanolamine can exist as a colorless liquid or a white to yellow crystalline solid, often

with a characteristic fishy or ammonia-like odor.[2][3] It is a hygroscopic substance that may

turn yellow upon exposure to light and air.[2]

Melting and Boiling Points: A Tabulated Summary
The melting and boiling points of diisopropanolamine have been reported across various

sources. These values can exhibit slight variations due to differences in experimental
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conditions and the purity of the substance. The following tables provide a consolidated

summary of the reported quantitative data for easy comparison.

Table 1: Reported Melting Points of Diisopropanolamine

Melting Point (°C) Melting Point (°F) Source(s)

33 91.4
Cole-Parmer Safety Data

Sheet[4]

41 105.8 NET Safety Data Sheet

42 107.6 Wikipedia, Hosea Chem[5]

42-45 107.6-113

Jinan Future chemical

Co.,Ltd[6], ChemicalBook[7]

[8], Sigma-Aldrich[9]

44.5 112.1
ECHEMI Safety Data

Sheet[10], Univar Solutions[11]

44.5-45.5 112.1-113.9 CAS Common Chemistry[12]

32-42 89.6-107.6
DrugFuture Chemical

Index[13]

42.0 107.6
The Good Scents

Company[14]

107.6 (as Freezing Point) - NOAA CAMEO Chemicals[15]

Table 2: Reported Boiling Points of Diisopropanolamine
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Boiling Point (°C) Pressure (mm Hg) Source(s)

248 760
Univar Solutions[11], Hosea

Chem[5]

248.8 - 254.5 1013 hPa
ECHEMI Safety Data

Sheet[10]

249 760
DrugFuture Chemical

Index[13]

249-250 760
Cole-Parmer Safety Data

Sheet[4]

249-250 745

Jinan Future chemical

Co.,Ltd[6], ChemicalBook[7]

[8], Sigma-Aldrich[9], CAS

Common Chemistry[12]

250-251 760
The Good Scents

Company[14]

248.2 1013 hPa NET Safety Data Sheet[16]

480.2 °F (249 °C) 760 NOAA CAMEO Chemicals[15]

Experimental Protocols for Physical Property
Determination
The accurate determination of melting and boiling points is crucial for the characterization of

chemical substances. Standardized methods, such as those developed by the Organisation for

Economic Co-operation and Development (OECD) and ASTM International, are widely used to

ensure reliability and comparability of data.

Melting Point Determination
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state at atmospheric pressure.[10] Several methods are recognized for this

determination, with the capillary tube method being one of the most common.
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OECD Guideline 102: Melting Point / Melting Range

This guideline outlines several methods for determining the melting point of chemicals.[3][8][10]

[14] The choice of method depends on the substance's properties. Common techniques

include:

Capillary Method: A small amount of the powdered substance is packed into a capillary tube

and heated in a controlled liquid bath or a metal block. The temperatures at which melting

begins and is complete are recorded.

Hot Stage Microscopy: A small quantity of the substance is heated on a microscope stage,

and the melting process is observed visually.

Differential Scanning Calorimetry (DSC) and Differential Thermal Analysis (DTA): These

thermo-analytical techniques measure the heat flow to or from a sample as a function of

temperature. The melting point is identified by an endothermic peak on the resulting

thermogram.

ASTM E324: Standard Test Method for Relative Initial and Final Melting Points and the Melting

Range of Organic Chemicals

This standard provides a detailed procedure for determining the melting range of crystalline

organic chemicals using the capillary tube method.[1][6] The method is suitable for substances

with melting points between 30 and 250°C.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[2]

OECD Guideline 103: Boiling Point

This guideline describes various methods for determining the boiling point of liquids and low-

melting solids.[2][16][15][17] These methods include:

Ebulliometer Method: This method involves measuring the boiling temperature of the liquid in

an apparatus equipped with a reflux condenser.
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Dynamic Method: The vapor pressure of the substance is measured as a function of

temperature. The boiling point is the temperature at which the vapor pressure reaches the

standard atmospheric pressure.

Distillation Method: This method determines the boiling range of a liquid by distillation.

Siwoloboff Method: A small, inverted capillary tube containing an air bubble is placed in a

sample of the liquid, which is then heated. The temperature at which a continuous stream of

bubbles emerges from the capillary is taken as the boiling point.

Visualizing Experimental Workflows and Physical
States
To further elucidate the processes and concepts discussed, the following diagrams have been

generated using the DOT language.
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Caption: Experimental Workflow for Melting Point Determination by Capillary Method.
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Caption: Relationship Between Physical State of Diisopropanolamine and Temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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